Cas no 24767-69-9 (2-Propanone,1-chloro-1,3-diphenyl-)
24767-69-9 structure
Product name:2-Propanone,1-chloro-1,3-diphenyl-
2-Propanone,1-chloro-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-chloro-1,3-diphenyl-
- 1-chloro-1,3-diphenylpropan-2-one
- 1-Chlor-1,3-diphenyl-aceton
- 1-Chloro-1,3-diphenyl-2-propanon
- 1-chloro-1,3-diphenyl-2-propanone
- 1-chloro-1,3-diphenylacetone
- 1-chloro-1,3-diphenyl-acetone
- AC1L6PQE
- AC1Q3GED
- AG-J-60741
- AR-1C2230
- CTK4F4366
- NSC114212
- UJUGDQSBAIDNOK-UHFFFAOYSA-N
- AKOS010997353
- NSC-114212
- DTXSID10297121
- SCHEMBL11600934
- 2-Propanone, 1-chloro-1,3-diphenyl-
- 24767-69-9
-
- Inchi： InChI=1S/C15H13ClO/c16-15(13-9-5-2-6-10-13)14(17)11-12-7-3-1-4-8-12/h1-10,15H,11H2
- InChI Key： UJUGDQSBAIDNOK-UHFFFAOYSA-N
- SMILES： O=C(C(C1=CC=CC=C1)Cl)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 244.06559
- Monoisotopic Mass: 244.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.172
- Boiling Point: 346.1°C at 760 mmHg
- Flash Point: 200.3°C
- Refractive Index: 1.583
- PSA: 17.07
- LogP: 3.77830
2-Propanone,1-chloro-1,3-diphenyl- Related Literature
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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